![molecular formula C8H12ClNO2 B1378283 3-Amino-1-(furan-2-yl)butan-1-one hydrochloride CAS No. 1384582-24-4](/img/structure/B1378283.png)
3-Amino-1-(furan-2-yl)butan-1-one hydrochloride
Overview
Description
“3-Amino-1-(furan-2-yl)butan-1-one hydrochloride” is a chemical compound with the CAS Number: 1384582-24-4 . It has a molecular weight of 189.64 and is commonly used in diverse scientific research due to its unique properties. It finds applications in various fields, such as pharmaceuticals, organic synthesis, and material sciences.
Molecular Structure Analysis
The IUPAC name for this compound is 3-amino-1-(2-furyl)-1-butanone hydrochloride . The InChI code is 1S/C8H11NO2.ClH/c1-6(9)5-7(10)8-3-2-4-11-8;/h2-4,6H,5,9H2,1H3;1H . This code provides a unique identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties, such as melting point, boiling point, and solubility, are not provided in the search results.Scientific Research Applications
Antifungal Activity
The compound has been found to inhibit the growth of yeast-like fungi Candida albicans at a concentration of 64 µg/mL, indicating potential use in antifungal treatments .
Cytotoxicity in Cancer Research
Chalcones derived from furan compounds have shown different cytotoxic effects toward lung carcinoma, suggesting that similar compounds like “3-Amino-1-(furan-2-yl)butan-1-one hydrochloride” could be researched for their effects on cancer cells .
Enzyme Activity Modulation
Derivatives of furan compounds have been shown to modulate enzyme activity, such as inhibiting monophenolase in a dose-dependent manner. This suggests potential applications in studying enzyme kinetics and designing enzyme inhibitors .
Antibacterial Applications
Furan derivatives have been explored for their antibacterial properties, which could imply that “3-Amino-1-(furan-2-yl)butan-1-one hydrochloride” may also possess similar antibacterial applications .
Sustainable Development Material
Furan is a key material in sustainable development, used in pharmaceuticals, resins, agrochemicals, and lacquers. The compound could potentially be used in the development of green and environmentally friendly materials .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards . The hazard statements associated with it are H315, H319, and H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Target of Action
Mode of Action
It’s known that the compound can participate in various chemical reactions, contributing to the synthesis of different molecules .
properties
IUPAC Name |
3-amino-1-(furan-2-yl)butan-1-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2.ClH/c1-6(9)5-7(10)8-3-2-4-11-8;/h2-4,6H,5,9H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABAHDTQKSYSZJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)C1=CC=CO1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-1-(furan-2-yl)butan-1-one hydrochloride |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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